Cas no 5451-42-3 (N~6~-butyl-N~2~,N~2~-dimethyl-5H-purine-2,6-diamine)

• Product Name: N~6~-butyl-N~2~,N~2~-dimethyl-5H-purine-2,6-diamine
• CAS No: 5451-42-3
• MF: C₁₁H₁₈N₆
• MW: 234.300820827484
• CID: 941668
• PubChem ID: 4365312
• Update Time: 2025-04-19

N~6~-butyl-N~2~,N~2~-dimethyl-5H-purine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• N~6~-butyl-N~2~,N~2~-dimethyl-5H-purine-2,6-diamine
• ACMC-20ml0y; N-6-Bromhexyl-5-methoxy-3-methyl-2-(4-methoxyphenyl)indol; 1-(6-bromohexyl)-5-methoxy-2-(4-methoxyphenyl)-3-methyl-indole; AGN-PC-00Q2I4; CTK0C6589; 1H-Indole, 1-(6-bromohexyl)-5-methoxy-2-(4-methoxyphenyl)-3-methyl-; SureCN7162271; N6-Butyl-N2,N2-dimethyl-7(9)H-purin-2,6-diyldiamin; N6-butyl-N2,N2-dimethyl-7(9)H-purine-2,6-diyldiamine;
• DTXSID90969713
• N~6~-Butyl-N~2~,N~2~-dimethyl-3H-purine-2,6-diamine
• 5451-42-3
• NSC18397
• NSC-18397

• Inchi： 1S/C11H18N6/c1-4-5-6-12-9-8-10(14-7-13-8)16-11(15-9)17(2)3/h7H,4-6H2,1-3H3,(H2,12,13,14,15,16)
• InChI Key： FDDWTWCVBNWYIA-UHFFFAOYSA-N
• SMILES： N(C1=C2C(N=CN2)=NC(N(C)C)=N1)CCCC

Computed Properties

• Exact Mass: 234.15954
• Monoisotopic Mass: 234.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 64.71